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Compound of Interest

Compound Name: Paniculidine C

cat. No.: B15590944

Chemical Identity:

Name: Paniculidine C

Synonym: (R)-4-(1H-Indol-3-yl)-2-methylbutan-1-ol

CAS Number: 97399-95-6

Molecular Formula: C13H17NO

Natural Source:Murraya paniculata (Orange Jasmine)[1]

Physicochemical and Spectroscopic Data

Limited publicly available data exists for the specific physicochemical and spectroscopic
properties of Paniculidine C. As an indole alkaloid isolated from Murraya paniculata, its
characteristics would be determined through standard analytical techniques during isolation
and characterization. A review of the phytochemicals from Murraya paniculata mentions the
isolation of paniculidines D-F, suggesting Paniculidine C is part of a series of related indole
alkaloid derivatives found in the roots of the plant. The structural elucidation of these
compounds was accomplished using HRESIMS, UV, IR, and NMR spectroscopic data[1].
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Property Data

Molecular Weight 203.28 g/mol

Appearance Not specified in available literature
Solubility Not specified in available literature
Optical Rotation Not specified in available literature
UV Amax Not specified in available literature
IR (cm™1) Not specified in available literature
1H NMR Not specified in available literature
13C NMR Not specified in available literature
Mass Spec (HR-ESI-MS) Not specified in available literature

Biological Activity

There is a notable absence of specific biological activity data for Paniculidine C in the public
domain. While the plant it is derived from, Murraya paniculata, has been extensively studied for
various pharmacological properties including antimicrobial, anti-inflammatory, and antioxidant
activities, the specific contribution of Paniculidine C to these effects has not been detailed in
the available literature. General studies on indole alkaloids suggest a wide range of potential
biological activities, but specific assays and quantitative data (e.g., ICso, ECso) for Paniculidine
C are not available.

Experimental Protocols

Detailed experimental protocols for the synthesis or biological evaluation of Paniculidine C are
not readily available in published literature. The general approach for isolating indole alkaloids
from Murraya paniculata would involve the following workflow.

General Isolation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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